2-(4-(Tert-butyl)phenoxy)-1-(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)ethanone

• IUPAC Name: 2-(4-tert-butylphenoxy)-1-(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)ethanone
• InChI: InChI=1S/C19H27NO3S/c1-18(2,3)15-4-6-16(7-5-15)22-14-17(21)20-10-8-19(9-11-20)23-12-13-24-19/h4-7H,8-14H2,1-3H3
• InChI Key: NKWYILZZXNSLDT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OCC(=O)N2CCC3(CC2)OCCS3
• Molecular Formula: C19H27NO3S
• Molecular Weight: 349.5 g/mol
• CAS No.: 1351607-52-7

Description

2-(4-(Tert-butyl)phenoxy)-1-(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)ethanone is a useful research compound. Its molecular formula is C19H27NO3S and its molecular weight is 349.49. The purity is usually 95%.
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Scientific Research Applications

Oxidation and Dimerization Studies

Studies on compounds with structural similarities to 2-(4-(Tert-butyl)phenoxy)-1-(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)ethanone have explored their oxidation and dimerization reactions. For instance, the electrochemical oxidation of 2,4,6-tri-tert-butylphenol has been investigated, revealing insights into the oxidation process of such compounds in different solvents, which could inform the understanding of the chemical behavior of this compound (Richards, Whitson, & Evans, 1975). Additionally, oxidative dimerization studies of similar phenolic compounds demonstrate how they can undergo self-coupling under certain conditions, suggesting potential pathways for functionalization or modification of this compound (Krysin, Genaev, Pokrovskii, & Shakirov, 2014).

Catalysis and Radical Chemistry

The compound's tert-butyl and phenoxyl groups are pertinent to radical chemistry and catalysis. Research on palladium-catalyzed aryl C(sp(2))-H bond hydroxylation using tert-butyl hydroperoxide indicates that tert-butyl groups can influence the efficiency and outcomes of catalytic processes, which may be relevant for catalytic applications involving this compound (Dong, Liu, & Sun, 2015). Similarly, studies on the selective cleavage of tert-butyldimethylsilyl ethers highlight the reactivity of tert-butyl groups in specific chemical environments, which could inform selective modification strategies for this compound (Sabitha, Syamala, & Yadav, 1999).